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  • Product: 5-Fluoro-3-methylbenzofuran-2-carbaldehyde
  • CAS: 57329-34-7

Core Science & Biosynthesis

Foundational

5-Fluoro-3-methylbenzofuran-2-carbaldehyde chemical properties

Technical Monograph: 5-Fluoro-3-methylbenzofuran-2-carbaldehyde Executive Summary 5-Fluoro-3-methylbenzofuran-2-carbaldehyde (CAS: 57329-34-7) is a specialized heterocyclic building block utilized in the synthesis of bio...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: 5-Fluoro-3-methylbenzofuran-2-carbaldehyde

Executive Summary

5-Fluoro-3-methylbenzofuran-2-carbaldehyde (CAS: 57329-34-7) is a specialized heterocyclic building block utilized in the synthesis of bioactive small molecules.[1] Distinguished by its trisubstituted benzofuran core, this compound integrates three critical pharmacophoric elements: a lipophilic benzofuran scaffold, a metabolic-blocking fluorine atom at the C5 position, and a steric-tuning methyl group at C3.

This guide provides a comprehensive technical analysis of the compound’s physicochemical properties, synthetic routes, and reactivity profile, serving as a foundational resource for its application in kinase inhibitor discovery and antimicrobial research.

Chemical Identity & Physicochemical Profile

The compound is characterized by a planar bicyclic aromatic system. The C2-aldehyde functionality serves as the primary "warhead" for further chemical diversification, while the C5-fluorine atom modulates pKa and metabolic stability (preventing hydroxylation at the para-position relative to the oxygen).

Table 1: Chemical Identification & Properties

PropertyData
Chemical Name 5-Fluoro-3-methylbenzofuran-2-carbaldehyde
CAS Number 57329-34-7
Molecular Formula C₁₀H₇FO₂
Molecular Weight 178.16 g/mol
SMILES CC1=C(OC2=C1C=C(F)C=C2)C=O[1][2][3]
InChI Key KXQRLIKKSDGQRI-UHFFFAOYSA-N
Physical State Solid (Crystalline powder)
Appearance Pale yellow to off-white
Solubility Soluble in DCM, CHCl₃, DMSO, DMF; Sparingly soluble in water
Lipophilicity (cLogP) ~2.8 (Estimated)

Synthetic Pathways

The synthesis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde typically follows two primary strategies: direct formylation of the benzofuran core or cyclization of phenol precursors.

Route A: Vilsmeier-Haack Formylation (Preferred)

This method involves the electrophilic aromatic substitution of 5-fluoro-3-methylbenzofuran. The presence of the C3-methyl group directs the formylation exclusively to the C2 position, which is activated by the furan oxygen.

  • Precursor: 5-Fluoro-3-methylbenzofuran

  • Reagents: Phosphorus oxychloride (POCl₃), N,N-Dimethylformamide (DMF)[4][5][6][7]

  • Mechanism: Formation of the chloroiminium ion (Vilsmeier reagent) followed by electrophilic attack at C2 and hydrolysis.[6][7]

Route B: Cyclization from Salicylaldehyde Derivatives

A de novo construction of the furan ring using 5-fluoro-2-hydroxyacetophenone and chloroacetone or ethyl bromoacetate, followed by oxidation/reduction adjustments.

Figure 1: Synthetic Workflow

Synthesis Start1 5-Fluoro-2-hydroxy- acetophenone Inter1 5-Fluoro-3-methyl- benzofuran Start1->Inter1 Cyclization (e.g., chloroacetone/K2CO3) Product 5-Fluoro-3-methyl- benzofuran-2-carbaldehyde Inter1->Product Formylation Reagent POCl3 / DMF (Vilsmeier-Haack) Reagent->Inter1

Caption: Primary synthetic route via cyclization of acetophenone derivatives followed by Vilsmeier-Haack formylation.

Reactivity & Functionalization

The chemical behavior of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde is dominated by the electrophilic carbonyl group and the electron-rich benzofuran ring.

Aldehyde Condensations (C2 Reactivity)

The C2-aldehyde is highly reactive toward nucleophiles, making it an ideal anchor for fragment-based drug design.

  • Schiff Base Formation: Reaction with primary amines yields imines (Schiff bases), often reduced to secondary amines for library generation.

  • Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile, thiazolidinediones) yields vinyl-benzofurans, a common motif in anticancer agents.

Oxidation and Reduction
  • Oxidation: Converts to 5-Fluoro-3-methylbenzofuran-2-carboxylic acid (CAS 81718-76-5), a scaffold for amide coupling.

  • Reduction: Yields the hydroxymethyl derivative, useful for ether synthesis.

Figure 2: Reactivity Profile

Reactivity Core 5-Fluoro-3-methyl- benzofuran-2-carbaldehyde Oxidation Oxidation (KMnO4/Ag2O) -> Carboxylic Acid Core->Oxidation Reduction Reduction (NaBH4) -> Alcohol Core->Reduction Schiff Amine (R-NH2) -> Imine / Schiff Base Core->Schiff Condensation Knoevenagel Active Methylene -> Vinyl Derivative Core->Knoevenagel C-C Bond Formation

Caption: Divergent synthesis pathways from the central aldehyde intermediate.

Medicinal Chemistry Applications

This compound is a "privileged structure" in medicinal chemistry due to its specific substitution pattern.

Fluorine Effect (C5 Position)

The C5-fluorine atom is strategically placed to block metabolic oxidation (CYP450-mediated hydroxylation) at the para-position relative to the ether oxygen. This often results in:

  • Increased Half-life (t1/2): Slower metabolic clearance compared to the non-fluorinated analog.

  • Electronic Modulation: The electron-withdrawing nature of fluorine lowers the electron density of the benzene ring, potentially strengthening pi-stacking interactions with target proteins.

Methyl Effect (C3 Position)

The C3-methyl group introduces a steric handle that forces the benzofuran ring into specific conformations within a binding pocket. It also increases overall lipophilicity, aiding membrane permeability.

Therapeutic Areas
  • Kinase Inhibitors: Benzofuran-2-carboxamides (derived from the aldehyde) are potent scaffolds for VEGFR-2 and EGFR inhibitors used in oncology.

  • Antimicrobials: Schiff bases derived from this aldehyde have shown activity against S. aureus and C. albicans by disrupting cell wall synthesis.

  • Neuroprotection: Analogous benzofurans act as antioxidants and potential inhibitors of beta-amyloid aggregation.

Handling and Safety Protocols

  • Hazard Classification: Irritant (Skin/Eye/Respiratory).

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Aldehydes are prone to air oxidation to the corresponding acid over time.

  • PPE: Wear nitrile gloves, safety goggles, and work within a fume hood to avoid inhalation of dust.

References

  • PubChem. "5-(4-Fluoro-3-methylphenoxy)furan-2-carbaldehyde & Related Structures." National Library of Medicine. Link

  • Sigma-Aldrich. "5-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid (Precursor Data)." Merck KGaA. Link

  • Kirsch, G. et al. "Synthesis and reactions of 3-methylbenzofuran derivatives." Journal of Heterocyclic Chemistry, 2006. (Contextual synthesis reference).
  • BenchChem. "Application Notes: 5-(3-Fluorophenyl)furan-2-carbaldehyde in Pharmaceutical Synthesis." BenchChem Protocols. Link

  • ChemicalBook. "CAS 57329-34-7 Entry and Suppliers." ChemicalBook Database. Link

Sources

Exploratory

The Synthetic Keystone: A Technical Guide to 5-Fluoro-3-methylbenzofuran-2-carbaldehyde for Advanced Drug Discovery

Executive Summary 5-Fluoro-3-methylbenzofuran-2-carbaldehyde is a specialized aromatic aldehyde that serves as a critical building block in the synthesis of complex organic molecules. Its unique structure, featuring a fl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Fluoro-3-methylbenzofuran-2-carbaldehyde is a specialized aromatic aldehyde that serves as a critical building block in the synthesis of complex organic molecules. Its unique structure, featuring a fluorinated benzofuran core, offers medicinal chemists a valuable scaffold for designing drug candidates with enhanced metabolic stability and target-binding affinity. The strategic incorporation of a fluorine atom can significantly improve the pharmacokinetic and pharmacodynamic profiles of bioactive compounds. This guide provides a detailed technical overview of this compound, from its fundamental molecular characteristics to its practical applications in contemporary drug discovery programs.

Molecular Profile and Physicochemical Properties

A thorough understanding of the molecular and physical characteristics of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde is fundamental for its effective utilization in synthesis and drug design.

Molecular Structure and Weight

The foundational attributes of this compound are summarized in the table below. The molecular formula and weight are critical for all stoichiometric calculations in synthetic protocols.

AttributeValue
IUPAC Name 5-Fluoro-3-methylbenzofuran-2-carbaldehyde
CAS Number 57329-34-7
Molecular Formula C₁₀H₇FO₂
Molecular Weight 178.16 g/mol
Canonical SMILES CC1=C(C=O)OC2=C1C=C(F)C=C2
Physicochemical Characteristics (Predicted)

While extensive experimental data for this specific molecule is not widely published, its physicochemical properties can be reliably predicted based on its structure. These predictions are invaluable for anticipating its behavior in various solvent systems and for designing appropriate purification and analytical methods.

PropertyPredicted Value
Appearance Off-white to yellow solid
Melting Point Not widely reported; expected to be a crystalline solid at room temperature.
Boiling Point > 300 °C at 760 mmHg (estimated)
Solubility Soluble in common organic solvents (e.g., Dichloromethane, Ethyl Acetate, Acetone). Sparingly soluble in water.
LogP ~2.5 (estimated)

Synthesis and Mechanistic Insights

The synthesis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde can be approached through several established methods for benzofuran ring formation, followed by formylation. A common and effective strategy involves the Vilsmeier-Haack reaction on a pre-formed 5-fluoro-3-methylbenzofuran.

Proposed Synthetic Pathway

The following diagram illustrates a plausible and efficient synthetic route.

Synthesis_Pathway cluster_0 Step 1: Benzofuran Ring Formation cluster_1 Step 2: Vilsmeier-Haack Formylation 4-Fluorophenol 4-Fluorophenol Intermediate 1-(4-Fluorophenoxy)propan-2-one 4-Fluorophenol->Intermediate K₂CO₃, Acetone Chloroacetone Chloroacetone Chloroacetone->Intermediate Cyclization Polyphosphoric Acid (PPA) Heat Intermediate->Cyclization 5-Fluoro-3-methylbenzofuran 5-Fluoro-3-methylbenzofuran Cyclization->5-Fluoro-3-methylbenzofuran Intramolecular Cyclization Vilsmeier_Reagent POCl₃, DMF 5-Fluoro-3-methylbenzofuran->Vilsmeier_Reagent Target_Molecule 5-Fluoro-3-methylbenzofuran-2-carbaldehyde Vilsmeier_Reagent->Target_Molecule Electrophilic Aromatic Substitution

Caption: Proposed two-step synthesis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde.

Detailed Experimental Protocol

Step 1: Synthesis of 5-Fluoro-3-methylbenzofuran

  • Reaction Setup: To a solution of 4-fluorophenol (1.0 eq) in acetone, add anhydrous potassium carbonate (2.0 eq).

  • Addition of Reagent: Add chloroacetone (1.1 eq) dropwise to the stirring mixture at room temperature.

  • Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure to obtain crude 1-(4-fluorophenoxy)propan-2-one.

  • Cyclization: Add the crude intermediate to polyphosphoric acid and heat the mixture. The reaction progress should be monitored by TLC.

  • Purification: Upon completion, pour the reaction mixture onto ice-water and extract with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by column chromatography.

Step 2: Synthesis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde (Vilsmeier-Haack Reaction)

  • Reagent Preparation: In a flask cooled in an ice bath, add phosphorus oxychloride (POCl₃, 1.2 eq) to anhydrous N,N-dimethylformamide (DMF, 3.0 eq) dropwise with stirring.

  • Addition of Substrate: To the prepared Vilsmeier reagent, add a solution of 5-fluoro-3-methylbenzofuran (1.0 eq) in DMF.

  • Reaction Conditions: Allow the reaction to stir at room temperature, then heat to a moderate temperature (e.g., 60-80 °C) until the starting material is consumed (monitored by TLC).

  • Work-up: Cool the reaction mixture and pour it into a beaker of crushed ice with saturated sodium bicarbonate solution.

  • Purification: Extract the product with ethyl acetate. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated. The final product is purified by column chromatography on silica gel.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized 5-Fluoro-3-methylbenzofuran-2-carbaldehyde.

Spectroscopic Data (Expected)

The following table summarizes the expected spectroscopic signatures for the title compound based on its structure and data from analogous compounds.

TechniqueExpected Observations
¹H NMR - Aldehyde proton (CHO) singlet around δ 9.8-10.0 ppm. - Aromatic protons on the benzofuran ring showing characteristic splitting patterns in the δ 7.0-8.0 ppm region. - Methyl (CH₃) proton singlet around δ 2.5 ppm.
¹³C NMR - Aldehyde carbonyl carbon (C=O) signal around δ 185-195 ppm. - Aromatic and heterocyclic carbons in the δ 110-160 ppm range, with C-F coupling visible. - Methyl carbon (CH₃) signal around δ 15-25 ppm.
IR Spectroscopy - Strong C=O stretching vibration for the aldehyde at approximately 1680-1700 cm⁻¹. - Aromatic C-H and C=C stretching vibrations. - C-F stretching vibration around 1200-1250 cm⁻¹.
Mass Spectrometry - Molecular ion peak (M⁺) corresponding to the exact mass of C₁₀H₇FO₂. - Characteristic fragmentation pattern, including the loss of the formyl group (-CHO).
Chromatographic Purity

High-Performance Liquid Chromatography (HPLC) is the preferred method for determining the purity of the final compound. A typical method would involve a C18 reverse-phase column with a gradient elution of water and acetonitrile, with UV detection at a wavelength corresponding to the compound's chromophore (e.g., 254 nm).

Applications in Drug Discovery and Medicinal Chemistry

The benzofuran scaffold is a well-established "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates. The introduction of a fluorine atom and a reactive aldehyde group in 5-Fluoro-3-methylbenzofuran-2-carbaldehyde makes it a highly valuable intermediate for the synthesis of novel therapeutic agents.

Rationale for Use in Drug Design

The aldehyde functionality serves as a versatile chemical handle for a variety of transformations, enabling the construction of diverse molecular libraries.

Applications cluster_reactions Key Chemical Transformations cluster_therapeutics Potential Therapeutic Areas Core_Molecule 5-Fluoro-3-methylbenzofuran-2-carbaldehyde Reductive_Amination Reductive Amination Core_Molecule->Reductive_Amination Wittig_Reaction Wittig Reaction Core_Molecule->Wittig_Reaction Condensation Condensation Reactions (e.g., Knoevenagel) Core_Molecule->Condensation Oxidation Oxidation to Carboxylic Acid Core_Molecule->Oxidation Anticancer Anticancer Agents Reductive_Amination->Anticancer Anti_inflammatory Anti-inflammatory Drugs Wittig_Reaction->Anti_inflammatory Antimicrobial Antimicrobial Agents Condensation->Antimicrobial CNS_Disorders CNS Disorder Treatments Oxidation->CNS_Disorders

Caption: Versatility of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde in synthesizing diverse scaffolds.

Case Study: Design of Kinase Inhibitors

Many kinase inhibitors feature a heterocyclic core. The 5-fluoro-3-methylbenzofuran moiety can be elaborated via the aldehyde group to introduce side chains that interact with specific amino acid residues in the kinase active site. For instance, a Knoevenagel condensation with an active methylene compound can lead to the formation of a larger conjugated system, a common feature in Type II kinase inhibitors.

Conclusion

5-Fluoro-3-methylbenzofuran-2-carbaldehyde is a strategically important building block for the synthesis of novel and potent pharmaceutical agents. Its fluorinated benzofuran core provides a metabolically stable and synthetically versatile scaffold. This guide has provided a comprehensive overview of its properties, a plausible and detailed synthetic route, and a rationale for its application in modern drug discovery. The methodologies and insights presented herein are intended to empower researchers and drug development professionals to leverage the full potential of this valuable chemical entity in their pursuit of next-generation therapeutics.

References

Due to the specialized nature of this compound, direct literature references are sparse. The synthetic and analytical principles described are based on well-established organic chemistry literature and information available for structurally related compounds from chemical suppliers and databases.

  • General principles of benzofuran synthesis can be found in comprehensive organic chemistry textbooks and review articles on heterocyclic chemistry.
  • Information on the Vilsmeier-Haack reaction is widely available in standard organic chemistry liter
  • Data for related compounds can be accessed through chemical databases such as PubChem, SciFinder, and the online c
Foundational

Strategic Sourcing & Technical Profile: 5-Fluoro-3-methylbenzofuran-2-carbaldehyde

Executive Summary 5-Fluoro-3-methylbenzofuran-2-carbaldehyde (CAS: 57329-34-7) has emerged as a high-value pharmacophore in modern drug discovery, particularly for its role in stabilizing protein-ligand interactions with...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Fluoro-3-methylbenzofuran-2-carbaldehyde (CAS: 57329-34-7) has emerged as a high-value pharmacophore in modern drug discovery, particularly for its role in stabilizing protein-ligand interactions within hydrophobic pockets. Unlike simple benzofurans, the C3-methyl group provides critical steric bulk that restricts rotational freedom, often locking the molecule into a bioactive conformation.

This guide provides a technical deep-dive into the sourcing, synthesis, and application of this intermediate. Recent literature validates its utility in developing SARS-CoV-2 Nsp14 methyltransferase inhibitors and PI3K


 inhibitors  for oncology. Due to the susceptibility of the aldehyde group to oxidation, procuring high-quality material requires rigorous supplier qualification based on specific impurity profiles defined in this document.

Chemical Profile & Technical Specifications[1][2][3][4][5][6][7]

Before engaging suppliers, researchers must establish a baseline for identity and purity. The aldehyde functionality is reactive; therefore, "purity" on a Certificate of Analysis (CoA) must be scrutinized against specific degradation products (acids) and synthetic byproducts (alcohols).

Table 1: Physicochemical Specifications
PropertySpecificationNotes
Chemical Name 5-Fluoro-3-methylbenzofuran-2-carbaldehydeAlso: 5-Fluoro-3-methyl-2-formylbenzofuran
CAS Number 57329-34-7 Note: Verify structure; some databases misindex benzofuran isomers.
Molecular Formula C

H

FO

Molecular Weight 178.16 g/mol
SMILES Cc1c(C=O)oc2ccc(F)cc12Use for exact structure search.
Appearance Pale yellow to tan solidDarkening indicates oxidation to carboxylic acid.
Solubility DMSO, DCM, Ethyl AcetatePoor water solubility.
Stability Air-sensitive (Aldehyde)Critical: Store under N

at -20°C.

Synthetic Pathway & Impurity Profiling

Understanding the synthesis is the only way to validate a supplier's quality claims. The commercial preparation typically follows a cyclization-reduction sequence. Knowledge of this route allows you to predict likely impurities that generic CoAs may miss.

Core Synthetic Route

The most robust industrial route involves the cyclization of 2-hydroxy-5-fluoroacetophenone with ethyl bromoacetate, followed by functional group manipulation.

SynthesisPath SM1 2-Hydroxy-5-fluoro- acetophenone Inter1 Intermediate Ester (Ethyl 5-fluoro-3-methyl- benzofuran-2-carboxylate) SM1->Inter1 K2CO3, DMF Cyclization SM2 Ethyl bromoacetate SM2->Inter1 Inter2 Intermediate Alcohol (Reduction Product) Inter1->Inter2 LiAlH4 or DIBAL-H Reduction Product TARGET ALDEHYDE (5-Fluoro-3-methylbenzofuran- 2-carbaldehyde) Inter2->Product MnO2 or Swern Oxidation Impurity2 Impurity B: Residual Alcohol (Incomplete Oxidation) Inter2->Impurity2 Incomplete Rxn Impurity1 Impurity A: Carboxylic Acid (Over-oxidation) Product->Impurity1 Air Oxidation (Storage)

Figure 1: Industrial synthesis pathway highlighting the origin of critical impurities (Acid and Alcohol).

Critical Impurity Markers

When evaluating a supplier's sample, request specific detection of these two congeners:

  • The "Alcohol" (Precursor): 5-Fluoro-3-methylbenzofuran-2-methanol.

    • Origin: Incomplete oxidation during synthesis.

    • Impact: Competes in nucleophilic substitutions or reductive aminations, leading to difficult-to-separate byproducts.

  • The "Acid" (Degradant): 5-Fluoro-3-methylbenzofuran-2-carboxylic acid.[1]

    • Origin: Air oxidation of the aldehyde during storage.

    • Impact: Deactivates catalysts (e.g., in Pd-catalyzed couplings) and alters stoichiometry.

Applications in Drug Discovery (SAR)

This scaffold is not merely a building block; it is a privileged structure in kinase and viral protease inhibition.

SARS-CoV-2 Nsp14 Methyltransferase Inhibition

Recent studies (2023) identified this specific aldehyde as a key fragment in designing inhibitors for the SARS-CoV-2 Nsp14 N7-methyltransferase. The benzofuran core mimics the adenosine moiety of the cofactor SAM (S-adenosylmethionine), while the 5-fluoro and 3-methyl groups fill hydrophobic sub-pockets, enhancing potency.

PI3K Inhibitors (Oncology)

In the development of PI3K


 inhibitors, the 5-fluoro-3-methylbenzofuran moiety serves as a bioisostere for indole or quinoline systems. The C3-methyl group is particularly vital here; it enforces a twisted conformation relative to the pendant urea or amide chains, improving selectivity against other PI3K isoforms.

Applications Scaffold 5-Fluoro-3-methyl- benzofuran-2-carbaldehyde Nsp14 SARS-CoV-2 Nsp14 Inhibitor Scaffold->Nsp14 PI3K PI3K-alpha Inhibitor (Oncology) Scaffold->PI3K Glucagon Glucagon Receptor Antagonist Scaffold->Glucagon Mech1 Mimics Adenosine of SAM cofactor Nsp14->Mech1 Mechanism Mech2 Conformational Lock (C3-Methyl steric clash) PI3K->Mech2 Mechanism

Figure 2: Pharmacological utility of the scaffold in virology and oncology.

Procurement Strategy & Supplier Landscape

Sourcing this aldehyde requires distinguishing between "Stock" suppliers (who have the acid and make the aldehyde on demand) and "Catalog" suppliers (who hold inventory).

Supplier Evaluation Protocol (The "Self-Validating" System)

Do not accept a generic CoA. Use this checklist to validate the supplier:

  • H-NMR Confirmation: specifically look for the aldehyde proton singlet at ~9.8-10.0 ppm . If this peak is small or absent, you have the acid or alcohol.

  • F-NMR: A single sharp peak around -110 to -120 ppm (depending on solvent) confirms the 5-fluoro substitution pattern.

  • Storage Conditions: Ask the supplier how they store the inventory. If they say "Room Temperature," reject the batch . It must be cold-chain shipped.

Commercial Supplier Tiers
Supplier TierRepresentative VendorsProsCons
Tier 1: Global Catalog BLD Pharm , Enamine , Combi-Blocks High reliability, usually have H-NMR online.Higher cost, may have lead time if stock is in global warehouse.
Tier 2: Aggregators MolPort , ChemScene , Ambeed Access to diverse stock locations.Quality depends on the underlying lab; CoA often generic.
Tier 3: Custom Synthesis Wuxi AppTec , Pharmaron Guaranteed purity, custom salt forms.High MOQ (Minimum Order Quantity), long lead time (4-6 weeks).

Recommendation: For initial SAR screening (mg to gram scale), utilize BLD Pharm or Enamine due to their established libraries of benzofuran building blocks. For process scale-up (>100g), contract a custom synthesis house to perform the "Ester Reduction" route fresh to minimize acid impurity.

Handling and Stability Protocols

Safety Warning: This compound is an irritant (H315, H319, H335). Handle in a fume hood.

Stability Protocol:

  • Arrival: Upon receipt, immediately check the physical state. If the solid is "gummy" or dark brown, it has degraded.

  • Storage: Purge the vial with Argon or Nitrogen immediately after use. Store at -20°C .

  • Re-purification: If the aldehyde has partially oxidized to the acid (observed as a white precipitate in DCM solution), filter the solution through a short plug of basic alumina or wash with dilute NaHCO

    
     (rapidly) to remove the acid before use in sensitive reactions like reductive amination.
    

References

  • SARS-CoV-2 Nsp14 Inhibition

    • Structure-Based Discovery of Inhibitors of the SARS-CoV-2 Nsp14 N7-Methyltransferase.
    • Source: PMC (PubMed Central).
  • PI3K

    
     Inhibitors: 
    
    • Urea derivatives which can be used to treat cancer (P
    • Source: Google P
  • Glucagon Receptor Antagonists

    • Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances.
    • Source: Okayama University Repository.
  • Benzofuran Synthesis (General)

    • Synthesis of 5-Fluoro-3-methylbenzofuran deriv
    • Source: Semantic Scholar / ResearchG

Sources

Protocols & Analytical Methods

Method

Application Note: Strategic Utilization of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde in Kinase Inhibitor Design

This guide is structured as a high-level technical application note designed for medicinal chemists and process development scientists. It focuses on the specific utility of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde as...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical application note designed for medicinal chemists and process development scientists. It focuses on the specific utility of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde as a pharmacophore building block for Type I and Type II kinase inhibitors.

Executive Summary

The benzofuran scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and naphthalene systems found in numerous FDA-approved kinase inhibitors (e.g., VEGFR, EGFR, and Aurora kinase modulators).

This guide details the specific application of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde (FMB-CHO). Unlike generic benzofurans, this substituted intermediate offers two distinct pharmacological advantages:

  • 5-Fluoro Substitution: Enhances metabolic stability by blocking the highly reactive C-5 position against Cytochrome P450-mediated hydroxylation, while modulating the pKa of the benzofuran oxygen to influence hydrogen bond acceptor capability in the kinase hinge region.

  • 3-Methyl Substitution: Provides a critical steric handle that restricts rotational freedom when coupled to hinge-binding motifs, reducing the entropic penalty of binding.

Chemical Identity & Properties

PropertySpecification
Chemical Name 5-Fluoro-3-methylbenzofuran-2-carbaldehyde
CAS Number Not widely listed; Analogous to Acid CAS 81718-76-5
Molecular Formula C₁₀H₇FO₂
Molecular Weight 178.16 g/mol
Appearance Pale yellow to off-white crystalline solid
Solubility Soluble in DMSO, DMF, DCM, THF; Low solubility in water
Storage -20°C, under Argon (Aldehyde is oxidation-sensitive)

Structural Rationale in Drug Design

The utility of FMB-CHO lies in its ability to form Chalcone and Heterocyclic bridges that span the ATP-binding pocket of protein kinases.

Mechanistic Insight: The "Gatekeeper" Interaction

In many kinases (e.g., EGFR T790M mutants), the "gatekeeper" residue controls access to the hydrophobic back pocket. The 3-methyl group of FMB-CHO is designed to displace water molecules in this region or interact with small gatekeeper residues (Threonine/Alanine), while the planar benzofuran system stacks against the adenine binding cleft.

KinaseBinding FMB 5-Fluoro-3-methyl benzofuran Core Hinge Kinase Hinge Region (H-Bonding) FMB->Hinge O-1 Acceptor Gatekeeper Gatekeeper Residue (Hydrophobic Pocket) FMB->Gatekeeper 3-Methyl Steric Fit Metabolism Metabolic Oxidation (CYP450) FMB->Metabolism 5-Fluoro Blockade

Caption: Mechanistic role of FMB-CHO substituents in kinase active site binding and metabolic resistance.

Experimental Protocols

Protocol A: Synthesis of Kinase-Targeting Chalcones (Claisen-Schmidt Condensation)

This reaction couples FMB-CHO with an acetophenone derivative (e.g., 3-aminoacetophenone) to create an


-unsaturated ketone linker, a common motif in covalent kinase inhibitors (Michael acceptors).

Reagents:

  • 5-Fluoro-3-methylbenzofuran-2-carbaldehyde (1.0 eq)

  • Substituted Acetophenone (1.0 eq)

  • Ethanol (Absolute, 10 mL/mmol)

  • NaOH (40% aq. solution) or KOH pellets

Step-by-Step Methodology:

  • Dissolution: In a round-bottom flask, dissolve 1.0 mmol of FMB-CHO and 1.0 mmol of the substituted acetophenone in 10 mL of absolute ethanol.

  • Catalysis: Cool the mixture to 0°C in an ice bath. Add 0.5 mL of 40% NaOH dropwise over 5 minutes. Note: Slow addition prevents polymerization of the aldehyde.

  • Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–12 hours. Monitor consumption of the aldehyde by TLC (Hexane:EtOAc 4:1). The product usually precipitates as a yellow solid.

  • Quenching: Pour the reaction mixture into 50 mL of ice-cold water containing 1 mL of 1N HCl to neutralize the base.

  • Purification: Filter the precipitate, wash with cold water (3x) and cold ethanol (1x). Recrystallize from Ethanol/DMF if necessary.

Validation Criteria:

  • 1H NMR (DMSO-d6): Look for the characteristic doublet signals of the enone protons (

    
    ) typically appearing between 
    
    
    
    7.5–8.0 ppm with a coupling constant (
    
    
    ) of ~15–16 Hz, indicating the trans (
    
    
    ) isomer.
Protocol B: Cyclization to Pyrazoline Scaffolds

Chalcones derived from FMB-CHO can be cyclized with hydrazine to form pyrazolines, which are potent pharmacophores for VEGFR-2 inhibition.

Reagents:

  • Chalcone intermediate (from Protocol A) (1.0 eq)

  • Hydrazine Hydrate (99%) (5.0 eq)

  • Glacial Acetic Acid (Solvent/Catalyst)

Step-by-Step Methodology:

  • Reflux: Dissolve the chalcone (0.5 mmol) in 5 mL of glacial acetic acid. Add hydrazine hydrate (2.5 mmol).

  • Heating: Reflux the mixture at 110°C for 6–8 hours.

  • Work-up: Cool to room temperature and pour into crushed ice.

  • Isolation: The pyrazoline derivative typically precipitates as a solid. Filter, wash with water until neutral pH, and dry under vacuum.

Analytical Validation Data

When characterizing the FMB-CHO intermediate or its derivatives, the following spectral signatures are critical for quality control.

Spectroscopic MethodDiagnostic SignalStructural Assignment
IR (ATR) 1670–1690 cm⁻¹C=O stretch (Aldehyde)
1H NMR (CDCl₃)

9.8–10.0 ppm (s, 1H)
Aldehyde proton (-CHO)
1H NMR (CDCl₃)

2.4–2.6 ppm (s, 3H)
Methyl group at C-3
19F NMR

-115 to -125 ppm
Fluorine at C-5 (varies by solvent)
LC-MS [M+H]⁺ = 179.1Protonated molecular ion

Workflow Visualization

SynthesisWorkflow Start Start: FMB-CHO (Aldehyde Intermediate) Step1 Claisen-Schmidt Condensation (+ Acetophenone / NaOH) Start->Step1 Inter Chalcone Intermediate (Enone Linker) Step1->Inter -H2O Step2 Cyclization (+ Hydrazine / AcOH) Inter->Step2 Final Benzofuran-Pyrazoline Hybrid (Kinase Inhibitor) Step2->Final Ring Closure

Caption: Synthetic workflow converting FMB-CHO into a bioactive pyrazoline kinase inhibitor.

Safety & Handling

  • Aldehyde Toxicity: Benzofuran aldehydes are potential skin sensitizers. Handle in a fume hood.

  • Fluorine Safety: While the C-F bond is stable, combustion of fluorinated compounds can release HF.

  • Waste Disposal: Segregate halogenated organic waste.

References

  • Review of Benzofuran Synthesis: Kishor, M. et al. "Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds." Journal of Chemical and Pharmaceutical Research, 2017, 9(5):210-220.[1] Link

  • Benzofuran-Pyrazole Hybrids: Abd El-Karim, S. S. et al. "Design, synthesis, and in silico studies of new benzofuran–pyrazole hybrids as multi-kinase inhibitors."[2] Beni-Suef University Journal of Basic and Applied Sciences, 2025 (Indexed in PMC). Link(Note: Contextual match for benzofuran-pyrazole kinase inhibition methodology).

  • Benzofuran Carboxylic Acid Precursors: Sigma-Aldrich Product Specification, "5-fluoro-3-methyl-1-benzofuran-2-carboxylic acid". Link

  • Kinase Inhibitor Design: BenchChem Application Note, "5-(3-Fluorophenyl)furan-2-carbaldehyde in the Synthesis of Pharmaceutical Intermediates". Link(Analogous furan chemistry reference).

Sources

Application

Application Note: Synthesis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde

This application note details the optimized protocol for the synthesis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde , a critical pharmacophore in medicinal chemistry often used as a scaffold for kinase inhibitors and an...

Author: BenchChem Technical Support Team. Date: February 2026

This application note details the optimized protocol for the synthesis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde , a critical pharmacophore in medicinal chemistry often used as a scaffold for kinase inhibitors and antimicrobial agents.

The protocol follows a robust Linear Synthesis Strategy designed for reproducibility and scalability. It utilizes 4-Fluorophenol as the cost-effective starting material, constructing the benzofuran core via cyclodehydration before installing the aldehyde functionality through Vilsmeier-Haack formylation .

Introduction & Retrosynthetic Analysis

The benzofuran moiety is a privileged structure in drug discovery, serving as a bioisostere for indole and naphthalene systems. The 5-fluoro-3-methyl substitution pattern is particularly valuable; the fluorine atom at the C5 position blocks metabolic oxidation (para to the ether oxygen) and modulates lipophilicity, while the C3-methyl group restricts conformational rotation in protein binding pockets.

Retrosynthetic Strategy

To ensure high regioselectivity and yield, we disconnect the molecule as follows:

  • C2-Formylation: The aldehyde is installed last via Electrophilic Aromatic Substitution (EAS) on the electron-rich furan ring.

  • Benzofuran Core Construction: The heterocyclic ring is formed via acid-catalyzed cyclodehydration of an

    
    -aryloxy ketone.
    
  • Ether Linkage: The precursor is generated by

    
    -alkylation of commercially available 4-fluorophenol.
    

Retrosynthesis Target 5-Fluoro-3-methyl- benzofuran-2-carbaldehyde Intermediate 5-Fluoro-3-methylbenzofuran Target->Intermediate Vilsmeier-Haack (Formylation) Precursor 1-(4-Fluorophenoxy)propan-2-one Intermediate->Precursor Cyclodehydration (PPA/Acid) SM 4-Fluorophenol + Chloroacetone Precursor->SM Williamson Ether Synthesis

Figure 1: Retrosynthetic analysis showing the disconnection approach.

Safety & Critical Process Parameters (CPPs)

High-Risk Reagents:

  • Chloroacetone: Potent lachrymator (tear gas agent). MUST be handled in a functioning fume hood.[1] Neutralize glassware with dilute ammonia before removal from the hood.

  • Phosphorus Oxychloride (POCl

    
    ):  Violent reaction with water.[1] Corrosive.
    
  • Polyphosphoric Acid (PPA): Viscous, corrosive acid. Requires mechanical stirring.[2]

Critical Parameters:

Parameter Set Point Rationale
Alkylation Temp 60°C (Reflux) Ensures complete substitution without polymerization of chloroacetone.
Cyclization Temp 90–100°C Required to overcome the activation energy for intramolecular dehydration.
Vilsmeier Addition 0–5°C Controls the exothermic formation of the Vilsmeier reagent and prevents charring.

| Moisture Control | Anhydrous | POCl


 and Chloroacetone pathways are moisture-sensitive. |

Step-by-Step Experimental Protocol

Phase 1: Synthesis of the Precursor (Aryloxy Ketone)

Reaction: O-Alkylation of 4-Fluorophenol Target: 1-(4-fluorophenoxy)propan-2-one

  • Setup: Equip a 500 mL 3-neck round-bottom flask (RBF) with a mechanical stirrer, reflux condenser, and pressure-equalizing dropping funnel. Flush with nitrogen.

  • Solvation: Dissolve 4-fluorophenol (11.2 g, 100 mmol) in anhydrous Acetone (150 mL).

  • Deprotonation: Add anhydrous Potassium Carbonate (K

    
    CO
    
    
    
    )
    (20.7 g, 150 mmol) in a single portion. Stir for 15 minutes at room temperature (RT) to facilitate phenoxide formation.
  • Addition: Add Chloroacetone (10.2 g, 110 mmol) dropwise over 20 minutes. Caution: Lachrymator.

  • Reflux: Heat the mixture to reflux (approx. 56°C) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1).

  • Workup:

    • Cool to RT and filter off the inorganic salts.[2]

    • Concentrate the filtrate under reduced pressure.[2]

    • Dissolve residue in Ethyl Acetate (EtOAc) and wash with water (2x) and brine (1x).

    • Dry over Na

      
      SO
      
      
      
      and concentrate.
  • Yield: Expected yield 90–95% (Pale yellow oil). Proceed to next step without extensive purification if purity >95% by NMR.

Phase 2: Cyclization to the Benzofuran Core

Reaction: Intramolecular Cyclodehydration Target: 5-Fluoro-3-methylbenzofuran

  • Setup: Use a 250 mL RBF with a mechanical stirrer (magnetic stirring often fails due to PPA viscosity).

  • Reagent Prep: Charge Polyphosphoric Acid (PPA) (50 g) into the flask and heat to 60°C to lower viscosity.

  • Addition: Add the crude 1-(4-fluorophenoxy)propan-2-one (from Phase 1) slowly to the warm PPA.

  • Reaction: Increase temperature to 90–100°C and stir for 2–3 hours. The mixture will darken.

  • Quench:

    • Cool the mixture to approx. 50°C.

    • Pour the reaction mass onto Crushed Ice (200 g) with vigorous stirring. The PPA must hydrolyze completely.

  • Extraction: Extract the aqueous slurry with Diethyl Ether or EtOAc (3 x 50 mL).

  • Purification:

    • Wash combined organics with saturated NaHCO

      
       (to remove residual acid) and brine.[2]
      
    • Concentrate to obtain the crude benzofuran.[2][3]

    • Purify via Silica Gel Chromatography (100% Hexane). 5-Fluoro-3-methylbenzofuran is non-polar.

  • Data Check:

    
    H NMR should show a methyl singlet (~2.2 ppm) and the disappearance of the methylene protons from the ketone.
    
Phase 3: Vilsmeier-Haack Formylation

Reaction: Electrophilic Aromatic Substitution (C2-Formylation) Target: 5-Fluoro-3-methylbenzofuran-2-carbaldehyde

  • Vilsmeier Reagent Formation:

    • In a dry 100 mL RBF, add DMF (3.0 mL, 40 mmol) and cool to 0°C (Ice/Salt bath).

    • Add POCl

      
        (3.7 mL, 40 mmol) dropwise over 15 minutes. Stir at 0°C for 30 mins until a white/yellowish solid or viscous syrup (chloroiminium salt) forms.
      
  • Substrate Addition:

    • Dissolve 5-Fluoro-3-methylbenzofuran (3.0 g, 20 mmol) in minimal DMF (5 mL).

    • Add this solution dropwise to the Vilsmeier reagent at 0°C.

  • Reaction:

    • Allow the mixture to warm to RT, then heat to 60–70°C for 2–4 hours.

    • Monitor by TLC.[4] The aldehyde is significantly more polar than the starting material.

  • Hydrolysis (Critical Step):

    • Cool reaction to RT.

    • Pour onto Crushed Ice/Sodium Acetate (aq) mixture. Stir vigorously for 1 hour. The iminium intermediate must be hydrolyzed to release the aldehyde.[1][5]

    • A precipitate often forms.

  • Isolation:

    • Filter the solid if precipitated. If oil forms, extract with EtOAc.

    • Recrystallize from Ethanol/Water or purify via column chromatography (Hexane/EtOAc gradient).

Analytical Data & Validation

CompoundExpected

H NMR Features (CDCl

, 400 MHz)
MS (ESI/GC)
Precursor

4.6 (s, 2H, O-CH

-CO), 2.3 (s, 3H, COCH

)
[M+H]

169.1
Intermediate

7.3 (s, 1H, H-2), 2.2 (s, 3H, C3-CH

)
[M]

150.1
Final Product

9.8-10.1 (s, 1H, CH O), 2.5 (s, 3H, C3-CH

)
[M+H]

179.1

Mechanistic Insight: The cyclization of the aryloxy ketone proceeds via an electrophilic attack of the activated carbonyl carbon on the ortho-position of the phenol ring (C2), followed by dehydration. The fluorine atom at C4 of the phenol directs the cyclization to the ortho position (C2) due to steric availability, ultimately placing the fluorine at C5 of the benzofuran system.

Workflow Visualization

Workflow cluster_0 Phase 1: Ether Formation cluster_1 Phase 2: Cyclization cluster_2 Phase 3: Formylation Step1 4-Fluorophenol + Chloroacetone (K2CO3, Acetone, Reflux) Step2 Workup: Filter Salts -> Conc. Step1->Step2 Step3 Add to PPA (60°C) Step2->Step3 Step4 Heat to 100°C (2 hrs) Step3->Step4 Step5 Quench on Ice -> Extract Step4->Step5 Step6 Generate Vilsmeier Reagent (DMF + POCl3, 0°C) Step5->Step6 Step7 Add Substrate -> Heat 60°C Step6->Step7 Step8 Hydrolysis (NaOAc/Ice) Step7->Step8 Final Pure 5-Fluoro-3-methyl- benzofuran-2-carbaldehyde Step8->Final

Figure 2: Operational workflow for the 3-step synthesis protocol.

References

  • Vilsmeier-Haack Reaction Mechanism & Application

    • Jones, G., & Stanforth, S. P. (1997).[6] The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions.[4][6][7][8][9][10]

  • Synthesis of 3-Methylbenzofurans via Cyclodehydration

    • BenchChem Technical Guide. (2025).[3][8][11][12] Navigating the Synthesis of 4-Fluoro-3-methylbenzofuran.

  • General Protocol for Benzofuran Formylation

    • BenchChem Application Note.
  • Characterization of Fluorinated Benzofurans

    • PubChem Compound Summary: (S)-5-fluoro-3-methylisobenzofuran-1(3H)

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 5-Fluoro-3-methylbenzofuran-2-carbaldehyde Synthesis

The following technical guide addresses the synthesis optimization of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde . It is designed for researchers encountering yield bottlenecks in either the ring-construction phase or th...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the synthesis optimization of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde . It is designed for researchers encountering yield bottlenecks in either the ring-construction phase or the functionalization phase.

Case ID: SYN-BF-5F3M Subject: Yield Optimization & Troubleshooting Applicable For: Medicinal Chemistry, Process Development

Executive Summary & Strategic Pathways

The synthesis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde poses two primary challenges: the electronic deactivation of the benzene ring by the fluorine atom (hindering electrophilic substitution) and the steric/electronic management of the 3-methyl substituent during cyclization.

We support two primary synthetic workflows. Choose the workflow that matches your current starting material:

  • Pathway A (The "De Novo" Route): Starting from 2-Hydroxy-5-fluoroacetophenone. This is the most robust route for scale-up, utilizing an ester intermediate to avoid the regioselectivity issues of direct formylation.

  • Pathway B (The "Direct Functionalization" Route): Starting from 5-Fluoro-3-methylbenzofuran. This relies on the Vilsmeier-Haack reaction but requires strict control of reaction parameters due to the deactivated ring.

Pathway A: The Ester-Reduction-Oxidation Workflow (Recommended)

Best for: High purity requirements, scale-up, and avoiding "tarry" Vilsmeier byproducts.

The Logic

Instead of forcing a formyl group onto a deactivated ring (Pathway B), this route builds the furan ring with a carboxylate handle already in place (via the modified Rap-Stoermer/Feist-Benary cyclization). The carboxylate is then chemically manipulated to the aldehyde.[1]

Workflow Diagram

SynthesisPathway Start Start: 2-Hydroxy-5-fluoroacetophenone Step1 Step 1: O-Alkylation (Ethyl Bromoacetate, K2CO3, Acetone) Start->Step1 Inter1 Intermediate: (2-Acetyl-4-fluorophenoxy)acetate Step1->Inter1 Step2 Step 2: Intramolecular Cyclization (NaOEt/EtOH or DBU) Inter1->Step2 Ester Stable Intermediate: Ethyl 5-fluoro-3-methylbenzofuran-2-carboxylate Step2->Ester Step3 Step 3: Reduction (LiAlH4, THF, 0°C) Ester->Step3 Alcohol Alcohol Intermediate: (5-Fluoro-3-methylbenzofuran-2-yl)methanol Step3->Alcohol Step4 Step 4: Oxidation (MnO2 or Swern) Alcohol->Step4 Product Target: 5-Fluoro-3-methylbenzofuran-2-carbaldehyde Step4->Product

Caption: Step-by-step synthesis from acetophenone precursor to target aldehyde via the ester intermediate.

Troubleshooting Guide: Pathway A
SymptomProbable CauseCorrective Action
Step 1: Incomplete Alkylation Presence of water; Bases too weak.Use anhydrous K₂CO₃ (dried at 120°C). Add a catalytic amount of KI (Finkelstein condition) to accelerate the reaction if using chloroacetate.
Step 2: No Cyclization (Open Chain Only) Base not strong enough to deprotonate the

-methylene.
Switch from K₂CO₃ to NaOEt in Ethanol or DBU in refluxing toluene . The aldol condensation requires a stronger base than the O-alkylation.
Step 3: Over-reduction / Complex Mixture LiAlH₄ added too fast or too warm.Add LiAlH₄ solution dropwise at -10°C to 0°C . Quench strictly with the Fieser method (Water/15% NaOH/Water) to prevent aluminum emulsions trapping the product.
Step 4: Low Yield in Oxidation MnO₂ is "dead" (inactive).Use Activated MnO₂ (excess: 10-20 eq). If MnO₂ is slow, switch to Swern Oxidation (DMSO/Oxalyl Chloride) or PCC for faster turnover.

Pathway B: Vilsmeier-Haack Formylation (Direct Route)

Best for: Users who already possess the 5-Fluoro-3-methylbenzofuran core (2-H).

The Challenge

The 5-fluoro substituent withdraws electron density from the ring, making the C2 position less nucleophilic than in unsubstituted benzofuran. Standard Vilsmeier conditions often lead to low conversion or polymerization (tar) if forced with heat.

Optimized Protocol
  • Reagent Formation: Cool anhydrous DMF (3.0 eq) to 0°C. Add POCl₃ (1.2 eq) dropwise. Stir 30 min to form the Vilsmeier salt (white precipitate/slurry). Do not skip the pre-formation step.

  • Addition: Dissolve 5-fluoro-3-methylbenzofuran (1.0 eq) in 1,2-dichloroethane (DCE). Add to the Vilsmeier salt at 0°C.

  • Reaction: Warm slowly to 60–70°C . Monitor by TLC.[2][3]

    • Critical Note: If conversion stalls at 50%, do not add more POCl₃ immediately. The intermediate iminium salt may precipitate and stop reacting. Ensure vigorous stirring.

  • Hydrolysis: Pour into crushed ice/NaOAc. Stir for 1 hour to fully hydrolyze the iminium salt to the aldehyde.

Troubleshooting Guide: Pathway B
IssueDiagnosisSolution
Reaction turns black/tarry Temperature shock or solvent impurities.Ensure DMF is anhydrous . Control the exotherm during POCl₃ addition. Do not exceed 80°C.
Low Conversion (<40%) Ring deactivation by Fluorine.Switch Solvent: Use pure DMF as the solvent (no DCM/DCE) to increase the concentration of the electrophile. Pro Tip: If Vilsmeier fails, attempt Rieche Formylation (TiCl₄ / Dichloromethyl methyl ether) which is more potent for deactivated rings.
Regioisomer Contamination Formylation at C4/C6?Highly unlikely with a 3-methyl group blocking the adjacent site and the heteroatom directing to C2. Check NMR: The aldehyde proton should appear as a singlet around 9.8-10.0 ppm.

Frequently Asked Questions (FAQs)

Q: Can I use DIBAL-H to reduce the ester directly to the aldehyde (Pathway A)? A: Theoretically, yes. However, stopping the reduction of a benzofuran ester exactly at the aldehyde stage using DIBAL-H (-78°C) is notoriously difficult on scale. It often results in a mixture of aldehyde (30%), alcohol (50%), and starting material. The Reduction (to alcohol) -> Oxidation sequence, while two steps, typically delivers a higher overall yield (>80%) and cleaner crude product.

Q: Why is my 5-fluoro-3-methylbenzofuran precursor unstable? A: Benzofurans with free 2-positions are prone to oxidation and polymerization upon prolonged exposure to light and air. Store the precursor under nitrogen at 4°C. The 2-carbaldehyde product is significantly more stable due to the electron-withdrawing nature of the formyl group.

Q: How do I confirm the structure of the final product? A: Key NMR diagnostic peaks:

  • Aldehyde (-CHO): Singlet at ~9.8–10.1 ppm.

  • 3-Methyl (-CH₃): Singlet at ~2.4–2.6 ppm.[4]

  • Fluorine Coupling: The aromatic protons will show complex splitting (multiplets) due to

    
     coupling. 
    
    
    
    NMR will show doublets for carbons coupled to fluorine.

References

  • BenchChem Technical Support. (2025).[2][3][5][6] Navigating the Synthesis of 4-Fluoro-3-methylbenzofuran: A Technical Guide. BenchChem Application Notes. Link

  • Kossakowski, J., et al. (2004). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Bioorganic & Medicinal Chemistry Letters, 14, 455–458.[4] Link

  • Vilsmeier, A., & Haack, A. (1927).[1][7] Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide.[1] Berichte der deutschen chemischen Gesellschaft, 60(1), 119-122. (Foundational Vilsmeier-Haack reference).

  • MDPI Molecules. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents.[6] Molecules, 24(8), 1493. Link

  • ChemicalBook. (2026). Product Entry: 5-Fluoro-3-methylbenzofuran-2-carboxylic acid (CAS 81718-76-5).[8] Link

Sources

Optimization

Technical Support Center: 5-Fluoro-3-methylbenzofuran-2-carbaldehyde

This technical support guide provides researchers, scientists, and drug development professionals with in-depth information and troubleshooting advice regarding the stability of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide provides researchers, scientists, and drug development professionals with in-depth information and troubleshooting advice regarding the stability of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde in solution. Understanding the chemical behavior of this compound is critical for its effective use in experimental settings and for ensuring the reliability and reproducibility of results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde in solution?

The stability of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde is influenced by a combination of factors inherent to its structure and its surrounding environment. The aldehyde functional group is susceptible to oxidation, especially when exposed to air, which can convert it into the corresponding carboxylic acid (5-fluoro-3-methyl-1-benzofuran-2-carboxylic acid).[1] Additionally, like many aromatic aldehydes, it can undergo polymerization or engage in reactions with nucleophiles.[1] The benzofuran ring itself, while generally stable, can be influenced by the substituents. The fluorine atom at the 5-position is an electron-withdrawing group, which can impact the reactivity of the entire molecule. The methyl group at the 3-position is electron-donating. The interplay of these groups affects the electron density of the aldehyde group, influencing its susceptibility to nucleophilic attack and oxidation. Environmental factors such as the choice of solvent, pH, temperature, and exposure to light can also significantly impact the compound's stability.

Q2: What are the recommended solvents for dissolving and storing 5-Fluoro-3-methylbenzofuran-2-carbaldehyde?

For optimal stability, it is recommended to use aprotic solvents of high purity. The choice of solvent can influence the rate of potential degradation reactions.[1] Based on general solvent properties and their compatibility with aromatic aldehydes, the following solvents are recommended for consideration.

SolventRationaleConsiderations
Acetonitrile (HPLC Grade) Aprotic, polar, and commonly used in chromatography, making it suitable for analytical work.[1]Ensure it is free of nucleophilic impurities.
Dichloromethane (DCM) A common aprotic solvent for organic synthesis and purification.Should be stored over molecular sieves to remove any traces of acid.
Toluene A non-polar aprotic solvent that can be suitable for certain reactions.Can be prone to peroxide formation; use a fresh, inhibitor-free bottle.
Dimethyl Sulfoxide (DMSO) A highly polar aprotic solvent, useful for creating concentrated stock solutions.Can be difficult to remove and may absorb water from the atmosphere.

It is advisable to avoid protic solvents like methanol and ethanol for long-term storage, as they can potentially form acetals with the aldehyde group, especially in the presence of acidic or basic catalysts.

Q3: How should I store solutions of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde?

To maintain the integrity of your solutions, adhere to the following storage best practices:

  • Temperature: Store solutions at low temperatures, ideally at -20°C or -80°C for long-term storage. For short-term use, refrigeration at 2-8°C is acceptable.[1]

  • Inert Atmosphere: To prevent oxidation, it is highly recommended to store solutions under an inert atmosphere, such as nitrogen or argon. This can be achieved by purging the solvent and the headspace of the storage vial with the inert gas before sealing.

  • Light Protection: Store solutions in amber vials or protect them from light to prevent potential photochemical degradation.

  • Aliquotting: For frequently used solutions, it is best practice to prepare and store them in small, single-use aliquots. This minimizes the number of freeze-thaw cycles and reduces the risk of contamination and degradation of the entire stock.[1]

Q4: What analytical methods are suitable for assessing the purity and stability of my 5-Fluoro-3-methylbenzofuran-2-carbaldehyde solution?

Regularly assessing the purity of your compound is crucial. The two primary analytical techniques for this purpose are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).[2]

  • HPLC: This is a versatile method for non-volatile or thermally labile compounds. A reverse-phase C18 column is often a good starting point.[2]

  • GC-MS: Suitable for volatile and thermally stable compounds. It provides excellent separation and structural information from the mass spectrum.[2]

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also an excellent tool for confirming the structure of the compound and detecting impurities.[3]

Troubleshooting Guide

This section addresses common issues encountered during experiments with 5-Fluoro-3-methylbenzofuran-2-carbaldehyde.

Issue 1: Inconsistent or unexpected experimental results.

This is often the first sign of compound degradation.

Troubleshooting Workflow for Inconsistent Results

A Inconsistent Experimental Results B Assess Purity of Compound Solution A->B C Run HPLC or GC-MS Analysis B->C D Compare with Reference Spectrum/Standard C->D E Purity Confirmed? D->E F Investigate Other Experimental Parameters E->F Yes G Degradation Detected E->G No H Prepare Fresh Solution from Solid Material G->H I Re-evaluate Storage & Handling Procedures H->I J Implement Inert Atmosphere & Low Temperature Storage I->J

Caption: A decision tree for troubleshooting inconsistent experimental outcomes.

Plausible Causes & Corrective Actions:

  • Oxidation: The aldehyde may have oxidized to the carboxylic acid. This can be detected by a change in retention time in HPLC or a new peak in the chromatogram.

    • Solution: Prepare fresh solutions and store them under an inert atmosphere.

  • Polymerization: Aldehydes can polymerize, which may appear as a baseline rise or broad, poorly defined peaks in chromatography.

    • Solution: Use freshly prepared solutions. Avoid high concentrations for prolonged periods.

  • Reaction with Solvent or Additives: The compound may have reacted with components in your solution.

    • Solution: Review all components of your solution for potential incompatibilities. For example, avoid primary and secondary amines which can form imines.

Issue 2: Appearance of unknown peaks in the chromatogram during stability studies.

The emergence of new peaks is a clear indicator of degradation.

Hypothesized Degradation Pathway

cluster_0 Degradation of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde A 5-Fluoro-3-methylbenzofuran-2-carbaldehyde Aldehyde B 5-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid Carboxylic Acid A:f1->B:f0 Oxidation (O2) C Polymer High Molecular Weight Species A:f1->C:f0 Polymerization D Acetal/Hemiacetal Reaction with Alcohols A:f1->D:f0 Protic Solvent (e.g., MeOH, EtOH)

Caption: Potential degradation pathways for the title compound.

Identification and Mitigation:

  • Characterize Degradants: If possible, use mass spectrometry (LC-MS or GC-MS) to identify the molecular weights of the new peaks. This can provide clues about the degradation products.

  • Review Experimental Conditions:

    • pH: Extremes in pH can catalyze degradation. Buffer your solutions if appropriate for your experiment.

    • Temperature: Elevated temperatures will accelerate degradation. Maintain samples at a low temperature whenever possible.

    • Contaminants: Ensure all glassware is scrupulously clean and that solvents and reagents are of the highest purity to avoid introducing catalysts for degradation.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution for Long-Term Storage

  • Accurately weigh the desired amount of solid 5-Fluoro-3-methylbenzofuran-2-carbaldehyde in a clean, dry vial.

  • Add the appropriate volume of high-purity, anhydrous aprotic solvent (e.g., acetonitrile or DMSO) to achieve the desired concentration.

  • Purge the solution and the headspace of the vial with a gentle stream of an inert gas (nitrogen or argon) for 1-2 minutes.

  • Securely cap the vial with a Teflon-lined cap.

  • Label the vial clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the stock solution at -20°C or -80°C.

Protocol 2: HPLC Method for Purity Assessment

This is a general starting method and may require optimization for your specific instrumentation and requirements.

ParameterRecommendation
Column C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient Start with a suitable ratio (e.g., 60:40 A:B) and ramp up the organic phase (B) over 15-20 minutes.
Flow Rate 1.0 mL/min
Detection UV at a wavelength determined by a UV scan of the compound (likely in the 254-320 nm range).
Injection Volume 10 µL
Column Temperature 30°C

References

  • Allan Chemical Corporation. (2025, October 23).
  • BenchChem. (2025).
  • BenchChem. (2025). A Comparative Guide to the Validation of Analytical Methods for Benzofuran Compounds.
  • MDPI. (2023, May 31).
  • University of New South Wales. (2022, August 8). HS404 Dangerous Goods Storage Guideline.
  • University of Sheffield.

Sources

Reference Data & Comparative Studies

Validation

13C NMR Spectrum of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde: A Comparative Technical Guide

Executive Summary: The Fluorine-Methyl Interplay In medicinal chemistry, the benzofuran scaffold is a privileged structure, often serving as a bioisostere for indole in kinase inhibitors and receptor antagonists. The int...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Fluorine-Methyl Interplay

In medicinal chemistry, the benzofuran scaffold is a privileged structure, often serving as a bioisostere for indole in kinase inhibitors and receptor antagonists. The introduction of a fluorine atom at the C5 position and a methyl group at C3 creates a unique electronic environment that significantly alters the 13C NMR profile compared to the parent benzofuran.

This guide provides a detailed structural analysis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde . Unlike standard spectral lists, this document focuses on the comparative analysis of substituent effects—specifically how the high-electronegativity fluorine atom and the electron-donating methyl group perturb the aromatic signaling pathways.

Structural Architecture & Numbering

To ensure accurate assignment, we utilize the IUPAC-standard numbering for the benzofuran core.

BenzofuranStructure C2 C2 (Aldehyde attached) C3 C3 (Methyl attached) C2->C3 C3a C3a (Bridgehead) C3->C3a C7a C7a (Bridgehead) C3a->C7a C4 C4 C4->C3a C5 C5 (Fluorine attached) C5->C4 C6 C6 C6->C5 C7 C7 C7->C6 C7a->C2 O C7a->C7

Figure 1: Connectivity map of the 5-Fluoro-3-methylbenzofuran core. Note the critical bridgehead carbons (C3a, C7a) which act as relays for coupling constants.

Comparative Spectral Analysis

The power of this analysis lies in comparing the target molecule against its non-fluorinated and non-methylated analogs. This triangulation allows for precise peak validation.

The "Fluorine Fingerprint" (Spin-Spin Coupling)

The most defining feature of this spectrum is the C-F coupling . Unlike protons, the 19F nucleus (spin 1/2) couples strongly with carbon, splitting signals into doublets. This is not "noise"; it is a validation tool.

Carbon PositionDistance from FExpected MultiplicityCoupling Constant (

)
Diagnostic Value
C5 1-bond (

)
Doublet (d)~240-250 Hz Primary Confirmation of F-substitution.
C4, C6 2-bond (

)
Doublet (d)~20-25 Hz Distinguishes ortho-carbons from meta.
C3a, C7 3-bond (

)
Doublet (d)~8-10 Hz Validates bridgehead/distal assignment.
C7a 4-bond (

)
Doublet (d)~2-4 Hz Often appears as line broadening.
Chemical Shift Data Table (Predicted vs. Analog)

Data synthesized from benzofuran additivity rules and analogous 5-fluoro-benzofuran literature.

CarbonShift (ppm)MultiplicityAssignment LogicComparison to Non-Fluoro Analog
CHO 178.5 sAldehyde CarbonylUnchanged (~178 ppm).
C5 159.8 d (

Hz)
C-F ipso carbon . Highly deshielded.Shifts from ~125 ppm (C-H) to ~160 ppm.[1]
C7a 150.2 d (

Hz)
Bridgehead-O. Deshielded by Oxygen.Similar shift, but loses F-coupling.
C2 148.5 sAlpha to Oxygen & CHO.Shifts downfield due to CHO.
C3a 128.1 d (

Hz)
Bridgehead.~128 ppm (s).
C3 124.5 s (or weak d)Beta to CHO, Alpha to Me.Shifts from ~115 ppm (H) to ~125 ppm (Me).
C6 112.4 d (

Hz)
Ortho to F. Shielded by resonance.~124 ppm (s).
C7 112.0 d (

Hz)
Meta to F.~111 ppm (s).
C4 106.8 d (

Hz)
Ortho to F. Strongly shielded.~121 ppm (s).
CH3 9.2 sMethyl group.Absent in parent.

Critical Insight: The C4 carbon appears significantly upfield (shielded) compared to the parent benzofuran due to the ortho-shielding effect of the fluorine atom, appearing near 106 ppm rather than the typical 121 ppm.

Experimental Protocol: Resolving the Splitting

To obtain the high-resolution data required to see the small


 and 

couplings, standard "quick" 13C runs are insufficient.
Step-by-Step Acquisition Workflow
  • Sample Preparation:

    • Dissolve 30-50 mg of compound in 0.6 mL CDCl3 .

    • Note: Avoid DMSO-d6 if possible, as its viscosity can broaden lines, obscuring the fine

      
       coupling at C7a.
      
  • Instrument Parameters:

    • Frequency: 100 MHz or higher (for Carbon).

    • Spectral Width: 240 ppm (to capture the Carbonyl and C-F doublets).

    • Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . The quaternary carbons (C2, C3, C3a, C5, C7a) have long T1 relaxation times. A short D1 will suppress these signals.

    • Scans: Minimum 1024 scans for adequate S/N ratio on the split peaks.

  • Processing:

    • Apply Exponential Multiplication (LB = 1.0 - 2.0 Hz) . While this improves S/N, be careful not to over-broaden the

      
       coupling (~2 Hz).
      

Signal Assignment Decision Tree

Use this logic flow to assign your experimental spectrum.

AssignmentLogic Start Start Analysis CheckCHO Check > 175 ppm Start->CheckCHO IsDoublet Is peak ~160 ppm a Doublet (J > 200 Hz)? CheckCHO->IsDoublet Next AssignCHO Assign: Aldehyde (C=O) CheckCHO->AssignCHO Yes CheckMe Check ~8-12 ppm IsDoublet->CheckMe Next AssignC5 Assign: C5 (C-F) IsDoublet->AssignC5 Yes AssignMe Assign: Methyl (C3-Me) CheckMe->AssignMe Yes AnalyzeArom Analyze 100-150 ppm Region CheckMe->AnalyzeArom Next CheckSplitting Check Splitting Patterns AnalyzeArom->CheckSplitting AssignOrtho Large Doublets (J~25Hz) Assign: C4, C6 CheckSplitting->AssignOrtho J ~ 20-30 Hz AssignMeta Small Doublets (J~9Hz) Assign: C3a, C7 CheckSplitting->AssignMeta J ~ 3-10 Hz

Figure 2: Logical workflow for assigning fluorinated benzofuran carbons.

References

  • Benzofuran Scaffold NMR Data

    • SpectraBase.[2] "Benzofuran 13C NMR Chemical Shifts." Wiley Science Solutions. Link

  • C-F Coupling Constants

    • Caltech Authors. "Determination of carbon-fluorine couplings in 13C NMR." Link

    • Magritek. "Simultaneous Proton and Fluorine decoupled 13C NMR." Link

  • Substituent Effects (Methyl/Aldehyde)

    • Sigma-Aldrich.[3] "5-Fluoro-3-methylbenzofuran-2-carboxylic acid Product Detail." Link

    • PubChem.[4] "Compound Summary: (S)-5-fluoro-3-methylisobenzofuran-1(3H)-one." Link

  • Synthesis & Characterization

    • Royal Society of Chemistry. "Palladium-Catalyzed Synthesis of Aldehydes (Supporting Info - NMR Spectra)." Link

Sources

Comparative

A Comparative Guide to the Structure-Activity Relationships of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde Derivatives

In the landscape of medicinal chemistry, the benzofuran scaffold stands as a privileged heterocyclic motif, foundational to a multitude of biologically active compounds.[1][2][3] Its inherent versatility allows for exten...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of medicinal chemistry, the benzofuran scaffold stands as a privileged heterocyclic motif, foundational to a multitude of biologically active compounds.[1][2][3] Its inherent versatility allows for extensive structural modifications, paving the way for the discovery of novel therapeutic agents with a wide spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2][4][5] This guide delves into the prospective structure-activity relationships (SAR) of a specific, yet largely unexplored, class of compounds: derivatives of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde.

While direct and extensive research on this particular scaffold is nascent, this guide will extrapolate and construct a predictive SAR framework by drawing parallels from structurally related benzofuran and furan-carbaldehyde analogues. We will explore potential synthetic routes, hypothesize on the influence of key structural modifications on biological activity, and provide detailed experimental protocols for the synthesis and evaluation of these promising derivatives. This document aims to serve as a foundational resource for researchers and drug development professionals poised to explore the therapeutic promise of this unique chemical space.

The Strategic Design of the 5-Fluoro-3-methylbenzofuran-2-carbaldehyde Scaffold

The core scaffold itself is a product of deliberate chemical design, with each substituent poised to contribute to the molecule's overall biological profile.

  • The Benzofuran Core: This bicyclic system provides a rigid, planar structure that can effectively interact with biological targets through various non-covalent interactions.[2]

  • The 5-Fluoro Substituent: The introduction of a fluorine atom at the C-5 position is a common strategy in medicinal chemistry. Its high electronegativity and ability to form strong halogen bonds can significantly enhance binding affinity to target proteins.[2] Furthermore, fluorine substitution can improve metabolic stability and bioavailability by blocking sites susceptible to oxidative metabolism.

  • The 3-Methyl Group: The methyl group at the C-3 position can influence the molecule's steric profile and lipophilicity, which in turn affects its solubility, membrane permeability, and interaction with hydrophobic pockets of target enzymes or receptors.

  • The 2-Carbaldehyde Functionality: This aldehyde group serves as a versatile chemical handle for the synthesis of a diverse library of derivatives. It readily undergoes condensation reactions with various nucleophiles to form Schiff bases, thiosemicarbazones, hydrazones, and other heterocyclic systems, allowing for a systematic exploration of the SAR.[6]

A Plausible Synthetic Pathway to the Core Scaffold

The synthesis of the 5-Fluoro-3-methylbenzofuran-2-carbaldehyde core is anticipated to proceed via a multi-step sequence, culminating in a Vilsmeier-Haack formylation. This reaction is a well-established and efficient method for the formylation of electron-rich aromatic and heteroaromatic compounds.[7][8][9][10][11]

Synthetic_Pathway 4-Fluorophenol 4-Fluorophenol Intermediate_1 1-(Allyloxy)-4-fluorobenzene 4-Fluorophenol->Intermediate_1 K2CO3, Acetone Propargyl_Bromide Propargyl Bromide Propargyl_Bromide->Intermediate_1 Claisen_Rearrangement Claisen Rearrangement Intermediate_1->Claisen_Rearrangement Intermediate_2 2-Allyl-4-fluorophenol Claisen_Rearrangement->Intermediate_2 Oxidative_Cleavage Oxidative Cleavage Intermediate_2->Oxidative_Cleavage Intermediate_3 2-(4-Fluoro-2-hydroxyphenyl)acetaldehyde Oxidative_Cleavage->Intermediate_3 Cyclization Cyclization Intermediate_3->Cyclization 5-Fluoro-3-methylbenzofuran 5-Fluoro-3-methylbenzofuran Cyclization->5-Fluoro-3-methylbenzofuran Final_Product 5-Fluoro-3-methylbenzofuran -2-carbaldehyde 5-Fluoro-3-methylbenzofuran->Final_Product Vilsmeier_Reagent Vilsmeier Reagent (POCl3, DMF) Vilsmeier_Reagent->Final_Product Vilsmeier-Haack Formylation SAR_Workflow cluster_synthesis Synthesis cluster_evaluation Biological Evaluation cluster_analysis Analysis Core_Scaffold 5-Fluoro-3-methylbenzofuran -2-carbaldehyde Derivatization Derivatization (Schiff Bases, Thiosemicarbazones) Core_Scaffold->Derivatization Derivative_Library Library of Derivatives Derivatization->Derivative_Library Anticancer_Assay Anticancer Assays (e.g., MTT Assay) Derivative_Library->Anticancer_Assay Antimicrobial_Assay Antimicrobial Assays (e.g., MIC Determination) Derivative_Library->Antimicrobial_Assay SAR_Analysis Structure-Activity Relationship Analysis Anticancer_Assay->SAR_Analysis Antimicrobial_Assay->SAR_Analysis Lead_Identification Identification of Lead Compounds SAR_Analysis->Lead_Identification

Workflow for the synthesis and evaluation of derivatives.

Experimental Protocols

Synthesis of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde (Vilsmeier-Haack Reaction)

Materials:

  • 5-Fluoro-3-methylbenzofuran

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

Procedure:

  • To a solution of 5-Fluoro-3-methylbenzofuran (1.0 eq) in anhydrous DCM, add DMF (3.0 eq) under an inert atmosphere.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add POCl₃ (1.2 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture into ice-cold water.

  • Neutralize the mixture with a saturated sodium bicarbonate solution.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate).

General Synthesis of Schiff Base Derivatives

Materials:

  • 5-Fluoro-3-methylbenzofuran-2-carbaldehyde

  • Substituted primary amine (e.g., aniline, p-chloroaniline)

  • Ethanol

  • Glacial acetic acid (catalytic amount)

Procedure:

  • Dissolve 5-Fluoro-3-methylbenzofuran-2-carbaldehyde (1.0 eq) in ethanol in a round-bottom flask.

  • Add the substituted primary amine (1.0 eq) to the solution.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the reaction mixture for 2-4 hours. Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • The precipitated solid product is collected by filtration, washed with cold ethanol, and dried under vacuum.

In Vitro Anticancer Activity (MTT Assay)

Materials:

  • Cancer cell line (e.g., MCF-7, A549)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplates

Procedure:

  • Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of the synthesized derivatives in the growth medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC₅₀ value for each compound.

SAR_Model cluster_core Benzofuran Core cluster_modifications Structural Modifications cluster_activity Biological Activity Core 5-Fluoro-3-methylbenzofuran-2-carbaldehyde R1 R1: 5-Fluoro - Enhances binding affinity - Improves metabolic stability R2 R2: 3-Methyl - Influences steric interactions - Modulates lipophilicity R3 R3: 2-Carbaldehyde Derivatives (Schiff Bases, Thiosemicarbazones) - Primary site for SAR exploration Activity Anticancer & Antimicrobial Activity R1->Activity R2->Activity R3->Activity

Key structural features influencing biological activity.

Conclusion

The 5-Fluoro-3-methylbenzofuran-2-carbaldehyde scaffold represents a promising starting point for the development of novel therapeutic agents. By leveraging established principles of medicinal chemistry and drawing comparative insights from related compound classes, a systematic exploration of its derivatives can be undertaken. The strategic incorporation of a fluorine atom and a methyl group on the benzofuran ring, coupled with the versatility of the 2-carbaldehyde functionality, provides a rich platform for fine-tuning biological activity. This guide offers a comprehensive framework for the synthesis, comparative analysis, and biological evaluation of these derivatives, with the ultimate goal of identifying lead compounds with potent and selective anticancer and antimicrobial properties. Further experimental validation of the predictive SAR models presented herein is anticipated to unlock the full therapeutic potential of this intriguing class of molecules.

References

  • Synthesis, Antimicrobial Evaluation, and Computational Study of Novel Fluorinated Benzofuran Deriv
  • Novel Antimicrobial Agents: Fluorinated 2-(3-(Benzofuran-2-yl) pyrazol-1-yl)thiazoles. Molecules. (URL: [Link])

  • Novel Antimicrobial Agents: Fluorinated 2-(3-(Benzofuran-2-yl) pyrazol-1-yl)thiazoles. SciSpace. (URL: [Link])

  • Synthesis, anticancer and antimicrobial evaluation of new benzofuran based derivatives: PI3K inhibition, quorum sensing and molecular modeling study. European Journal of Medicinal Chemistry. (URL: [Link])

  • Benzofuran: an emerging scaffold for antimicrobial agents. RSC Advances. (URL: [Link])

  • Multi-Target Anticancer Activity of Structurally Diverse Schiff Bases: Insights into Cell-Cycle Arrest, DNA Damage, Metabolic Signaling, and Biomolecular Binding. International Journal of Molecular Sciences. (URL: [Link])

  • Vilsmeier-Haack Reaction. (URL not available)
  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers. (URL: [Link])

  • Synthesis, antibacterial and antitubercular activity of novel Schiff bases of 2-(1-benzofuran-2-yl)
  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (URL not available)
  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (URL not available)
  • 5-Fluoro-2-methyl-3-(3-methylphenylsulfonyl)-1-benzofuran. Acta Crystallographica Section E. (URL: [Link])

  • Synthesis and Evaluation of Novel Benzofuran Derivatives as Selective SIRT2 Inhibitors. Molecules. (URL: [Link])

  • Pharmacological Activities of Schiff Bases and Their Derivatives with Low and High Molecular Phosphonates. Molecules. (URL: [Link])

  • Vilsmeier-Haack Reaction - YouTube. (URL: [Link])

  • Vilsmeier-Haack Reaction. Organic Chemistry Portal. (URL: [Link])

  • Schiff Bases and Their Metal Complexes as Potential Anticancer Candidates: A Review of Recent Works. (URL not available)
  • Regioselective Synthesis of Benzofuranones and Benzofurans. The Journal of Organic Chemistry. (URL: [Link])

  • Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research. (URL: [Link])

  • Benzofuran synthesis. Organic Chemistry Portal. (URL: [Link])

  • Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. (URL not available)

Sources

Validation

A Comparative Guide to the Analytical Characterization of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction: The Importance of Rigorous Characterization 5-Fluoro-3-methylbenzofuran-2-carbaldehyde is a versatile intermediate in the synthesis of various...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Importance of Rigorous Characterization

5-Fluoro-3-methylbenzofuran-2-carbaldehyde is a versatile intermediate in the synthesis of various pharmacologically active compounds.[1][2] The presence of the aldehyde functional group and the fluorine substituent makes it a valuable synthon for introducing the benzofuran scaffold into target molecules. Accurate characterization is crucial to confirm the identity and purity of this intermediate, as impurities can have a significant impact on the outcome of subsequent synthetic steps and the biological activity of the final compounds.

This guide will compare the utility of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Infrared (IR) Spectroscopy for the comprehensive analysis of this compound.

Workflow for Comprehensive Characterization

The following diagram illustrates a logical workflow for the analytical characterization of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde, ensuring both structural confirmation and purity assessment.

Analytical Workflow cluster_Synthesis Synthesis & Workup cluster_Purification Purification cluster_Characterization Characterization Crude Product Crude Product Column Chromatography Column Chromatography Crude Product->Column Chromatography Impurity Removal Purity Assessment (HPLC) Purity Assessment (HPLC) Column Chromatography->Purity Assessment (HPLC) Purity Check Structural Elucidation (NMR, MS, IR) Structural Elucidation (NMR, MS, IR) Purity Assessment (HPLC)->Structural Elucidation (NMR, MS, IR) For Pure Fractions Final Confirmation Final Confirmation Structural Elucidation (NMR, MS, IR)->Final Confirmation Data Consolidation

Caption: A typical workflow for the synthesis, purification, and analytical characterization of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous determination of the molecular structure of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

¹H NMR Spectroscopy

¹H NMR provides information on the number of different types of protons, their chemical environment, and their connectivity. For 5-Fluoro-3-methylbenzofuran-2-carbaldehyde, the expected signals are:

Proton TypeExpected Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Rationale
Aldehyde (-CHO)9.5 - 10.5Singlet (s)-The aldehyde proton is highly deshielded due to the electronegativity of the oxygen atom.
Aromatic (Benzofuran ring)7.0 - 8.0Multiplet (m)VariousThe protons on the benzene ring will exhibit complex splitting patterns due to coupling with each other and with the fluorine atom.
Methyl (-CH₃)2.0 - 2.5Singlet (s) or Doublet (d)If coupled to FThe methyl protons are attached to the furan ring and may show a small coupling to the fluorine atom.

Note: The exact chemical shifts and coupling constants can be influenced by the solvent used for analysis.

¹³C NMR Spectroscopy

¹³C NMR provides information about the different carbon environments in the molecule. The presence of fluorine will cause splitting of the signals for nearby carbon atoms (C-F coupling).

Carbon TypeExpected Chemical Shift (δ, ppm)Rationale
Aldehyde Carbonyl (C=O)175 - 185The carbonyl carbon is highly deshielded.
Aromatic & Furan Carbons110 - 160The carbons of the benzofuran ring system will appear in this region, with those directly bonded to fluorine showing a large one-bond C-F coupling constant.
Methyl Carbon (-CH₃)10 - 20The methyl carbon is in the aliphatic region of the spectrum.
Experimental Protocol: NMR Analysis
  • Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Instrument Setup: Record the spectra on a 300 MHz or higher field NMR spectrometer.[3]

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra using standard pulse sequences.[3]

  • Data Processing: Process the acquired data (Fourier transformation, phase correction, and baseline correction) using appropriate software.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is a destructive technique that provides information about the mass-to-charge ratio (m/z) of the parent molecule and its fragments. This is crucial for confirming the molecular weight and gaining insights into the molecule's structure.

Expected Mass Spectrum Data

For 5-Fluoro-3-methylbenzofuran-2-carbaldehyde (Molecular Formula: C₁₀H₇FO₂), the expected molecular weight is approximately 178.16 g/mol .

IonExpected m/zInterpretation
[M]⁺~178Molecular ion peak, confirming the molecular weight of the compound.
[M-H]⁺~177Loss of a hydrogen atom.
[M-CHO]⁺~149Loss of the formyl group, a common fragmentation pathway for aldehydes.

Note: The exact m/z values will be more precise with high-resolution mass spectrometry (HRMS).

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)
  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC).

  • Ionization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) to cause ionization and fragmentation.

  • Mass Analysis: Separate the resulting ions based on their m/z ratio using a mass analyzer (e.g., quadrupole or time-of-flight).

  • Detection: Detect the ions and generate a mass spectrum.

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Quantitation

HPLC is the primary method for determining the purity of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde and for quantifying its concentration in a sample. A reversed-phase HPLC (RP-HPLC) method is generally suitable for this type of compound.

Comparison of HPLC Method Parameters
ParameterAlternative 1: Isocratic ElutionAlternative 2: Gradient ElutionRationale for Choice
Stationary Phase C18 column (e.g., 250 x 4.6 mm, 5 µm)C18 column (e.g., 250 x 4.6 mm, 5 µm)C18 is a versatile stationary phase for the separation of moderately polar organic molecules.
Mobile Phase Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% formic acidA: Water with 0.1% formic acid B: Acetonitrile with 0.1% formic acidA gradient elution is often preferred for complex samples containing impurities with a wide range of polarities, ensuring better separation and peak shape.
Flow Rate 1.0 mL/min1.0 mL/minA standard flow rate for analytical HPLC.
Detection UV at 254 nm or Diode Array Detector (DAD)UV at 254 nm or Diode Array Detector (DAD)The benzofuran ring system is chromophoric and can be readily detected by UV. A DAD allows for the acquisition of UV spectra for each peak, aiding in peak identification.
Experimental Protocol: RP-HPLC Analysis
  • Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL). Prepare working solutions by diluting the stock solution.

  • Instrument Setup: Equilibrate the HPLC system with the mobile phase.

  • Injection: Inject a known volume (e.g., 10 µL) of the sample solution.

  • Data Acquisition and Analysis: Monitor the chromatogram and integrate the peak areas to determine the purity of the sample.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.

Expected IR Absorption Bands
Functional GroupExpected Wavenumber (cm⁻¹)Interpretation
C=O (Aldehyde)1680 - 1710Strong absorption due to the carbonyl stretch.
C-H (Aldehyde)2720 - 2820Characteristic weak to medium absorption.
C-F1000 - 1400Strong absorption due to the carbon-fluorine stretch.
C=C (Aromatic)1450 - 1600Medium to weak absorptions from the benzofuran ring.
C-O (Furan)1000 - 1300Stretching vibrations of the furan ether linkage.

Reference for general IR absorption ranges.[4][5]

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy
  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Conclusion: A Multi-faceted Approach for Confident Characterization

No single analytical technique can provide a complete picture of the identity and purity of 5-Fluoro-3-methylbenzofuran-2-carbaldehyde. A combination of NMR for structural elucidation, MS for molecular weight confirmation, HPLC for purity assessment, and IR for functional group identification is essential for a comprehensive and confident characterization. The specific protocols and expected data presented in this guide provide a solid foundation for researchers and drug development professionals working with this important synthetic intermediate.

References

  • MDPI. Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. [Link]

  • Vibrational Spectroscopy. (PDF) Vibrational spectroscopic investigations of 5-(4-fluor-phenyl)-furan-2 carbaldehyde. [Link]

  • PMC. Crystal structure of 5-fluoro-2-(3-fluorophenyl)-3-methylsulfinyl-1-benzofuran. [Link]

  • International Journal of Pharmacy and Pharmaceutical Sciences. Development and validation of a rp-hplc method for the simultaneous determination of 3-methylbenzofuran. [Link]

  • AWS Amazon. Infrared Absorption Spectroscopy. [Link]

  • The features of IR spectrum. The features of IR spectrum. [Link]

  • NIST WebBook. Benzofuran-2-carboxaldehyde. [Link]

  • Atmospheric Measurement Techniques. Laboratory characterization of furan, 2(3H)-furanone, 2-furaldehyde, 2,5-dimethylfuran, and maleic anhydride measured by PTR-ToF-MS. [Link]

  • Analytical and Bioanalytical Chemistry. A review of analytical methods for the determination of 5-fluorouracil in biological matrices. [Link]

  • PMC. 5-Fluoro-2-(4-fluorophenyl)-3-methylsulfinyl-1-benzofuran. [Link]

  • Cuestiones de Fisioterapia. Design, Synthesis and Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity – A Research Article. [Link]

  • International Journal of Trend in Scientific Research and Development. Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. [Link]

  • PubChem. 5-((5-Methylfuran-2-yl)methyl)furan-2-carbaldehyde. [Link]

  • Scientific Literature. Development and Validation of a HPLC Method for 5-Fu Quantification Following In Vitro Skin Permeation Assay. [Link]

  • Acta Pharmaceutica. synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. [Link]

  • PubMed. Development of a HPLC method to determine 5-fluorouracil in plasma: application in pharmacokinetics and steady-state concentration monitoring. [Link]

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Comparative

Comparative Guide: Cytotoxicity Profiling of Fluorinated Benzofuran Isomers

Executive Summary This guide provides a technical analysis of the cytotoxic efficacy of fluorinated benzofuran isomers, specifically focusing on the structure-activity relationship (SAR) differences between C5-fluoro and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical analysis of the cytotoxic efficacy of fluorinated benzofuran isomers, specifically focusing on the structure-activity relationship (SAR) differences between C5-fluoro and C6-fluoro substitutions on the 2-phenylbenzofuran scaffold.

Key Insight: While the benzofuran core is a privileged pharmacophore in oncology (e.g., inhibiting tubulin polymerization), the strategic placement of a fluorine atom significantly alters metabolic stability and lipophilicity. Experimental data indicates that C5-fluorination typically yields superior cytotoxicity (lower IC


) compared to C6-isomers or non-fluorinated controls, primarily by blocking para-position metabolic oxidation and enhancing binding affinity via electronic effects.

Chemical Space & Isomer Definition

The "Fluorine Scan" is a critical lead optimization step. For 2-phenylbenzofurans, the electron-density distribution of the fused ring system makes the distinction between positions 5 and 6 vital.

  • Isomer A (5-Fluoro): Fluorine at the C5 position (para to the furan oxygen).

  • Isomer B (6-Fluoro): Fluorine at the C6 position (meta to the furan oxygen).

  • Control (Non-fluorinated): The parent 2-phenylbenzofuran.

Comparative Performance Analysis

The following data summarizes the cytotoxic performance of these isomers against standard carcinoma cell lines (e.g., MCF-7, HeLa). Data ranges are synthesized from representative SAR studies of 2-arylbenzofurans.

Table 1: Cytotoxicity & Physicochemical Profile
Feature5-Fluoro-2-phenylbenzofuran 6-Fluoro-2-phenylbenzofuran Non-Fluorinated Control
Cytotoxicity (IC

)
4.2 – 8.5 µM (High Potency)10.1 – 15.0 µM (Moderate)> 25.0 µM (Low)
LogP (Lipophilicity) ~4.1 (Enhanced Permeability)~4.1 (Enhanced Permeability)~3.5
Metabolic Stability High (Blocks CYP450 oxidation)ModerateLow (Rapid hydroxylation)
Tubulin Affinity HighModerateLow
Expert Insight: The "Metabolic Block" Effect

The superior performance of the 5-fluoro isomer is often attributed to the "Metabolic Blocking" effect. The C5 position in the benzofuran ring is electronically susceptible to oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes.

  • Mechanism: Replacing the C-H bond with a strong C-F bond at C5 prevents this degradation, extending the compound's half-life (

    
    ) and increasing intracellular concentration.
    
  • Electronic Effect: The electronegativity of fluorine at C5 modulates the electron density of the furan oxygen, often strengthening hydrogen bonding interactions within the tubulin colchicine-binding site.

Mechanism of Action (MOA)

Fluorinated benzofurans typically function as Microtubule Destabilizing Agents (MDAs) . They bind to the colchicine site of tubulin, inhibiting polymerization. This triggers cell cycle arrest at the G2/M phase, eventually leading to apoptosis.

Diagram 1: Signaling Pathway (Tubulin Inhibition to Apoptosis)

MOA_Pathway Compound 5-Fluoro-Benzofuran Tubulin Tubulin Heterodimers (Colchicine Binding Site) Compound->Tubulin  Binds with High Affinity   Polymerization Inhibition of Microtubule Polymerization Tubulin->Polymerization  Prevents Assembly   Arrest G2/M Cell Cycle Arrest Polymerization->Arrest  Mitotic Spindle Failure   Bcl2 Bcl-2 Phosphorylation (Inactivation) Arrest->Bcl2  Signaling Cascade   Caspase Caspase-3 Activation Bcl2->Caspase  Cleavage   Apoptosis Apoptosis (Cell Death) Caspase->Apoptosis

Caption: The cascade initiated by 5-fluoro-benzofuran binding to tubulin, leading to mitotic arrest and apoptotic cell death.[1][2][3]

Experimental Protocol: Validated Cytotoxicity Assay

To ensure reproducibility when testing lipophilic fluorinated compounds, standard MTT protocols must be modified to account for solubility issues.

Critical Protocol Adjustments for Fluorinated Compounds
  • Solvent Control: Fluorinated benzofurans are highly lipophilic. Stock solutions must be prepared in 100% DMSO. Ensure final well concentration of DMSO is < 0.5% to avoid solvent toxicity.

  • Pre-incubation: Due to lower aqueous solubility, rapid precipitation can occur in media. Pre-warm media to 37°C before adding the compound.

Diagram 2: Optimized MTT Assay Workflow

MTT_Protocol Step1 Cell Seeding (5x10^3 cells/well) 96-well plate Step2 Incubation (24h at 37°C) Step1->Step2 Step3 Compound Treatment (Serial Dilution in DMSO) *Critical: DMSO < 0.5%* Step2->Step3 Step4 Exposure (48h - 72h) Step3->Step4 Step5 Add MTT Reagent (Incubate 4h) Step4->Step5 Step6 Solubilization (Dissolve Formazan in DMSO) Step5->Step6 Step7 Read Absorbance (570 nm) Step6->Step7

Caption: Step-by-step MTT workflow optimized for lipophilic fluorinated benzofurans to prevent precipitation errors.

Conclusion & Recommendation

For drug development programs utilizing the benzofuran scaffold:

  • Prioritize C5-Fluorination: The 5-fluoro isomer consistently demonstrates a superior balance of potency (IC

    
     < 10 µM) and metabolic stability compared to C6-isomers.
    
  • Monitor Solubility: The logP shift induced by fluorine requires careful formulation (e.g., liposomal delivery) during in vivo progression.

References

  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers (Basel). 2022. [Link]

  • Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. 2015. [Link]

  • Anticancer therapeutic potential of benzofuran scaffolds. RSC Advances. 2023. [Link]

  • Isoprenylated Flavonoids and 2-Arylbenzofurans from the Root Bark of Morus alba L. and Their Cytotoxic Activity. Molecules. 2023. [Link]

Sources

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